N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-4-methylbenzamide

• IUPAC Name: N-[4-(4-chlorophenyl)-5-propyl-1,3-thiazol-2-yl]-4-methylbenzamide
• InChI: InChI=1S/C20H19ClN2OS/c1-3-4-17-18(14-9-11-16(21)12-10-14)22-20(25-17)23-19(24)15-7-5-13(2)6-8-15/h5-12H,3-4H2,1-2H3,(H,22,23,24)
• InChI Key: VTUOKEBZBACTTH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(N=C(S1)NC(=O)C2=CC=C(C=C2)C)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H19ClN2OS
• Molecular Weight: 370.9 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a thiazole ring, a benzamide group, and a chlorophenyl group. Thiazole is a heterocyclic compound that consists of a five-membered ring containing three carbon atoms, one nitrogen atom, and one sulfur atom. Benzamide is a simple amide derived from benzoic acid, and chlorophenyl refers to a phenyl group (a ring of six carbon atoms) with a chlorine atom attached.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiazole ring, benzamide group, and chlorophenyl group would all contribute to the overall structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the amide group might undergo hydrolysis under acidic or basic conditions, and the chlorophenyl group could potentially undergo nucleophilic aromatic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. These might include its solubility in various solvents, its melting and boiling points, and its reactivity with other chemicals.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This is highly dependent on the specific compound and its intended use. Without more specific information, it’s difficult to predict the exact mechanism of action for this compound.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it is used. Without specific information, it’s difficult to provide details on the safety and hazards of this compound.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it has medicinal properties, future research might focus on optimizing its synthesis, improving its efficacy, or reducing any side effects.